Cas no 2248304-76-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylfuran-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylfuran-3-carboxylate
• CAS No: 2248304-76-7
• MF: C₁₄H₉NO₅
• MW: 271.224963903427
• CID: 6327214
• PubChem ID: 165976378
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248304-76-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylfuran-3-carboxylate
• EN300-6513619

• Inchi： 1S/C14H9NO5/c1-8-6-9(7-19-8)14(18)20-15-12(16)10-4-2-3-5-11(10)13(15)17/h2-7H,1H3
• InChI Key： OGQSVZADRYFBIW-UHFFFAOYSA-N
• SMILES： O(C(C1=COC(C)=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 271.04807239g/mol
• Monoisotopic Mass: 271.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylfuran-3-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylfuran-3-carboxylate: A Comprehensive Overview

The compound 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylfuran-3-carboxylate (CAS No. 2248304-76-7) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a dioxoisoindole moiety and a 5-methylfuran substituent, which contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of dioxoisoindole derivatives in the development of advanced materials, particularly in the context of their electronic properties. The 5-methylfuran group attached to the isoindole ring introduces additional functionality, such as enhanced stability and reactivity under specific conditions. This makes the compound a promising candidate for applications in organic electronics, including the synthesis of novel semiconducting materials and optoelectronic devices.

The synthesis of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylfuran-3-carboxylate involves a multi-step process that typically begins with the preparation of the isoindole core. Researchers have explored various methodologies to optimize the synthesis pathway, focusing on improving yield and purity while minimizing environmental impact. For instance, recent advancements in catalytic asymmetric synthesis have enabled the selective formation of this compound with high enantiomeric excess, opening new avenues for its use in chiral recognition and asymmetric catalysis.

In terms of physical properties, this compound exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Its solubility characteristics are also noteworthy; it demonstrates good solubility in common organic solvents such as dichloromethane and tetrahydrofuran (THF), which facilitates its handling and processing in laboratory settings.

One of the most exciting developments involving this compound is its potential role in drug discovery. The dioxoisoindole moiety has been shown to exhibit bioactivity against various enzyme targets, suggesting its utility as a lead compound for therapeutic agents. Furthermore, the incorporation of the 5-methylfuran group enhances its pharmacokinetic profile, improving its absorption and bioavailability when administered in vivo.

From an environmental perspective, researchers have also investigated the biodegradability and eco-toxicity of this compound. Initial studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on ecosystems. However, ongoing research is focused on developing sustainable methods for its production and disposal to mitigate these environmental risks.

In conclusion, 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylfuran-3-carboxylate (CAS No. 2248304-76